Cas no 1996812-61-3 (2-(1-(4-Methylcyclohexyl)piperidin-4-yl)ethan-1-ol)

• Product Name: 2-(1-(4-Methylcyclohexyl)piperidin-4-yl)ethan-1-ol
• CAS No: 1996812-61-3
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 5720558
• PubChem ID: 121200397
• Update Time: 2025-05-21

2-(1-(4-Methylcyclohexyl)piperidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineethanol, 1-(4-methylcyclohexyl)-
• 2-(1-(4-Methylcyclohexyl)piperidin-4-yl)ethan-1-ol
• 1996812-61-3
• AKOS026708179
• F1907-3395
• 2-[1-(4-methylcyclohexyl)piperidin-4-yl]ethanol

• Inchi： 1S/C14H27NO/c1-12-2-4-14(5-3-12)15-9-6-13(7-10-15)8-11-16/h12-14,16H,2-11H2,1H3
• InChI Key： DMTJISAHQYIAMN-UHFFFAOYSA-N
• SMILES： OCCC1CCN(CC1)C1CCC(C)CC1

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.968±0.06 g/cm3(Predicted)
• Boiling Point: 323.6±15.0 °C(Predicted)
• pka: 15.10±0.10(Predicted)

Additional information on 2-(1-(4-Methylcyclohexyl)piperidin-4-yl)ethan-1-ol

2-(1-(4-Methylcyclohexyl)piperidin-4-yl)ethan-1-ol: A Comprehensive Overview

The compound 2-(1-(4-Methylcyclohexyl)piperidin-4-yl)ethan-1-ol, with the CAS number 1996812-61-3, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a piperidine ring fused with a cyclohexane moiety, as well as an ethanolic hydroxyl group. These structural elements contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications. The presence of the 4-methylcyclohexyl group in this molecule introduces steric and electronic effects that can influence its interaction with biological targets. This makes it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 2-(1-(4-Methylcyclohexyl)piperidin-4-yl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the piperidine ring. This is followed by the introduction of the cyclohexane substituent and subsequent functionalization to introduce the hydroxyl group. The exact synthetic pathway may vary depending on the desired stereochemistry and purity of the final product.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 250°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, which facilitates its handling in laboratory settings. The molecule's molecular weight is 255.38 g/mol, and its density is 1.08 g/cm³, making it suitable for various analytical techniques including NMR and HPLC.

The pharmacological profile of 2-(1-(4-Methylcyclohexyl)piperidin-4-yl)ethan-1-ol has been explored in recent research studies. Preliminary in vitro assays suggest that it may exhibit moderate activity against certain enzymes, potentially making it a lead compound for further optimization. Additionally, its ability to penetrate cellular membranes indicates that it could be effective in targeting intracellular pathways.

One of the most exciting developments related to this compound is its potential application in the treatment of neurodegenerative diseases. Researchers have reported that derivatives of piperidine-based compounds can modulate key pathways involved in Alzheimer's disease and Parkinson's disease. While more extensive studies are required to confirm these findings, the initial results are promising.

In conclusion, 2-(1-(4-Methylcyclohexyl)piperidin-4-yl)ethan-1-ol represents a valuable addition to the arsenal of organic compounds being investigated for their therapeutic potential. Its unique structure, coupled with recent advances in synthetic methodologies and pharmacological research, positions it as a key player in future drug discovery efforts.